Cas no 1805018-20-5 (2-Amino-5-(bromomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-5-(bromomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine
• CAS No: 1805018-20-5
• MF: C₈H₆BrF₅N₂
• MW: 305.04265832901
• CID: 4856806
• Update Time: 2025-05-26

2-Amino-5-(bromomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(bromomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6BrF5N2/c9-1-3-2-16-7(15)4(6(10)11)5(3)8(12,13)14/h2,6H,1H2,(H2,15,16)
• InChI Key： ZCPLFRBALQRWTE-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(C(F)F)=C1C(F)(F)F)N

Computed Properties

• Exact Mass: 303.963
• Monoisotopic Mass: 303.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-5-(bromomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine

Recent Advances in the Application of 2-Amino-5-(bromomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS: 1805018-20-5) in Chemical Biology and Pharmaceutical Research

The compound 2-Amino-5-(bromomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS: 1805018-20-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This heterocyclic compound, characterized by its multiple halogen substitutions and amino functionality, serves as a versatile building block for the synthesis of novel bioactive molecules. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates, leveraging its ability to modulate key biological targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives synthesized from 1805018-20-5 as potent inhibitors of protein kinases involved in cancer progression. The researchers employed a structure-activity relationship (SAR) approach, systematically modifying the bromomethyl group to enhance binding affinity and selectivity. The resulting compounds exhibited nanomolar inhibitory activity against specific kinase isoforms, with promising in vitro and in vivo antitumor effects. This work highlights the compound's potential as a scaffold for targeted cancer therapies.

In the realm of antimicrobial research, a team from the European Journal of Medicinal Chemistry reported the development of novel quinolone hybrids incorporating the 2-Amino-5-(bromomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine moiety. These hybrids demonstrated broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Enterobacteriaceae. The presence of the difluoromethyl and trifluoromethyl groups was found to significantly improve membrane permeability and target engagement, addressing a critical challenge in antibiotic development.

The synthetic utility of 1805018-20-5 has also been explored in materials science applications. A recent ACS Applied Materials & Interfaces publication detailed its use as a precursor for the development of fluorinated organic semiconductors. The electron-withdrawing nature of the substituents in this compound contributes to enhanced charge transport properties, making it valuable for organic electronic devices. This interdisciplinary application underscores the compound's versatility beyond pharmaceutical applications.

From a chemical biology perspective, researchers have utilized 2-Amino-5-(bromomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine as a probe to study enzyme mechanisms. The bromomethyl group serves as an effective handle for bioconjugation, enabling the creation of activity-based probes for various enzymatic targets. Recent work in Chemical Science has demonstrated its application in profiling cysteine proteases, providing valuable insights into their roles in disease pathways.

Looking forward, the unique properties of this compound continue to inspire innovative research directions. Current investigations are exploring its potential in PROTAC (Proteolysis Targeting Chimera) technology, where its structural features may facilitate the development of novel protein degraders. Additionally, its application in fluorine-18 radiochemistry for PET imaging probes represents an exciting frontier in diagnostic agent development. As research progresses, 1805018-20-5 is poised to remain a valuable tool in both drug discovery and chemical biology.